Cas no 301315-50-4 (N-{8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}naphthalene-2-sulfonamide)

• Product Name: N-{8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}naphthalene-2-sulfonamide
• CAS No: 301315-50-4
• MF: C₂₂H₁₉NO₃S
• MW: 377.456164598465
• CID: 5012965
• Update Time: 2025-10-24

N-{8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)naphthalene-2-sulfonamide
• Oprea1_175214
• Oprea1_726392
• N-{8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}naphthalene-2-sulfonamide

• Inchi： 1S/C22H19NO3S/c24-27(25,18-11-9-15-5-1-2-6-16(15)13-18)23-17-10-12-22-20(14-17)19-7-3-4-8-21(19)26-22/h1-2,5-6,9-14,23H,3-4,7-8H2
• InChI Key： VMZWVVWYCSSWRY-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NC1C=CC2=C(C=1)C1=C(CCCC1)O2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 630
• XLogP3: 5.3
• Topological Polar Surface Area: 67.7

Additional information on N-{8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}naphthalene-2-sulfonamide

Recent Advances in the Study of N-{8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}naphthalene-2-sulfonamide (CAS: 301315-50-4)

The compound N-{8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}naphthalene-2-sulfonamide (CAS: 301315-50-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The tricyclic core structure of the molecule, combined with the sulfonamide moiety, contributes to its high binding affinity and selectivity for target proteins. Computational docking studies and X-ray crystallography have provided detailed insights into the molecular interactions between this compound and its biological targets, offering a foundation for further optimization.

In vitro and in vivo experiments have demonstrated promising results, particularly in models of chronic inflammation and certain cancer types. For instance, the compound has shown efficacy in reducing pro-inflammatory cytokine production and inhibiting tumor cell proliferation. These findings suggest its potential as a lead candidate for the development of novel anti-inflammatory and anti-cancer therapies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of the compound, such as its solubility and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-{8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}naphthalene-2-sulfonamide represents a promising scaffold for drug discovery. Ongoing research is likely to uncover additional therapeutic applications and mechanistic details, further solidifying its importance in the field of chemical biology and medicinal chemistry.